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Compound of Interest

Compound Name: (-)-5-Cyclohexyl-1-indanmethanol

CAS No.: 38032-72-3

Cat. No.: B11874088

Get Quote

Chemical Identification & Properties
Before initiating disposal, verify the substance identity to ensure compatibility with waste

streams.[1]

Parameter Data

Chemical Name (-)-5-Cyclohexyl-1-indanmethanol

CAS Number 38032-72-3

Molecular Formula C₁₆H₂₂O

Molecular Weight ~230.35 g/mol

Physical State Solid (typically off-white powder) or Viscous Oil

Solubility
Low water solubility; Soluble in DCM, DMSO,

Methanol, Ethyl Acetate

Hazard Class
Presumed Bioactive / Irritant. Treat as Target

Organ Toxin absent specific tox data.[2][1][3]
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Core Directive: The Precautionary Disposal Strategy
As a pharmaceutical intermediate (likely related to cardiovascular or anti-inflammatory research

targets), this compound must not be treated as general organic trash.[1] It requires thermal

destruction to prevent environmental bioaccumulation.[1]

Immediate Action Plan
Do NOT flush down the drain (Sanitary Sewer).[1]

Do NOT mix with oxidizers (e.g., Nitric Acid, Peroxides) due to the benzylic alcohol moiety.[2]

[1]

Primary Route: High-Temperature Incineration.[1]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid Substance
Applicable for: Expired stocks, degraded samples, or excess synthesis yield.[2][1]

Containment: Transfer the solid substance into a screw-cap wide-mouth jar (HDPE or

Glass). Do not use open beakers or foil wrappers.

Labeling: Affix a hazardous waste label.

Required Text: "Hazardous Waste - Solid."[1]

Constituents: "(-)-5-Cyclohexyl-1-indanmethanol (CAS 38032-72-3)."[2][1][3]

Hazard Checkbox: Mark "Toxic" and "Irritant."[1][4]

Secondary Containment: Place the jar into a clear, sealable secondary bag (e.g., Ziploc) to

prevent cross-contamination of the waste bin.

Final Stream: Deposit into the Solid Hazardous Waste Drum designated for Incineration.

Scenario B: Disposal of Liquid Waste (Solutions)
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Applicable for: Reaction mixtures, mother liquors, or HPLC effluents.[2][1]

Solvent Identification: Determine the primary solvent carrier.[1]

Halogenated:[1] DCM, Chloroform.[1]

Non-Halogenated: Methanol, Ethanol, DMSO, Ethyl Acetate.[2][1]

Segregation:

Stream 1 (Halogenated): Pour into the "Halogenated Organic Waste" carboy.[1]

Stream 2 (Non-Halogenated): Pour into the "Non-Halogenated Organic Waste" carboy.

pH Check: Ensure the solution pH is between 5 and 9. If the reaction involved strong

acids/bases, neutralize carefully before adding to the waste carboy to prevent exothermic

reactions.[1]

Log Entry: Record the addition on the waste container’s log sheet. Explicitly list

"Indanmethanol derivative" to alert waste handlers of potential bioactivity.

Scenario C: Trace Contamination (Glassware & Sharps)
Applicable for: Vials, pipettes, and spatulas.[2][1]

Triple Rinse: Rinse the contaminated item three times with a compatible solvent (e.g.,

Acetone or Ethanol).[1]

Rinsate Disposal: Collect all rinsate and dispose of it as Liquid Waste (Scenario B).

Solid Debris:

Defaced Vials/Glass: Place in the "Broken Glass/Sharps" bin.[1]

Gloves/Paper Towels: If visibly contaminated, dispose of as Solid Hazardous Waste.[1] If

merely incidental contact, dispose of as standard lab trash (verify with local EHS rules).[1]

Visualized Decision Workflow
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The following diagram illustrates the critical decision nodes for disposing of (-)-5-Cyclohexyl-1-
indanmethanol based on its physical state and solvent carrier.

Start: Waste Identification
(-)-5-Cyclohexyl-1-indanmethanol

Determine Physical State

Solid / Pure Substance

Solution / Reaction Mix

Trace / Contaminated Debris

Pack in Screw-Cap Jar
(HDPE/Glass)

Check Solvent Type

Triple Rinse with Acetone

Label: 'Toxic Solid'
CAS: 38032-72-3

DISPOSAL: High-Temp Incineration

Halogenated Solvent
(DCM, CHCl3)

Non-Halogenated Solvent
(MeOH, DMSO)

DISPOSAL: Halogenated Waste Carboy DISPOSAL: Non-Halo Waste Carboy

Collect Rinsate DISPOSAL: Sharps/Glass Bin

Cleaned Glass

Treat as Liquid
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Click to download full resolution via product page

Figure 1: Logic flow for segregating (-)-5-Cyclohexyl-1-indanmethanol waste streams to

ensure compliance and safety.

Regulatory & Safety Compliance
Adherence to these codes ensures compliance with US EPA (RCRA) and international safety

standards.

Personal Protective Equipment (PPE)
Respiratory: N95 mask or half-face respirator (P100 filters) if handling dry powder outside a

fume hood.[1]

Skin: Nitrile gloves (minimum 0.11 mm thickness).[1] Double-glove if dissolving in DCM.[1]

Eyes: Chemical splash goggles.[1]

Waste Codes (US EPA RCRA Context)
While this specific CAS is not a "Listed" waste (P or U list), it must be characterized by its

properties:

D001 (Ignitable): If dissolved in flammable solvents (e.g., Ethanol, Ethyl Acetate).[2][1]

D003 (Reactive): Only if mixed with strong oxidizers.[1]

General Classification: "Non-Regulated Chemical Waste" (unless characteristic), but Must be

Incinerated due to pharmaceutical intermediate status.[1]

Spill Management
Isolate: Evacuate the immediate area if dust is airborne.[1]

Neutralize: Not required (compound is neutral).

Absorb:
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Liquids: Use vermiculite or spill pads.[1]

Solids: Wet-wipe or HEPA vacuum to prevent dust generation.[1]

Dispose: Place all cleanup materials into the Solid Hazardous Waste drum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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